Cas no 147253-69-8 (Phospholane,1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2S,2'S,5S,5'S)-)

• Product Name: Phospholane,1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2S,2'S,5S,5'S)-
• CAS No: 147253-69-8
• MF: C₂₆H₄₄P₂
• MW: 418.575089454651
• MDL: MFCD02684550
• CID: 100826
• PubChem ID: 24884966
• Update Time: 2025-04-18

Phospholane,1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2S,2'S,5S,5'S)- Chemical and Physical Properties

Names and Identifiers

• (-)-1,2-Bis((2S,5S)-2,5-Di-i-Propylphospholano)Benzene
• (-)-1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene
• (S,S)-i-Pr-DUPHOS
• 1,2-Bis[(2S,5S)-2,5-diisopropyl-1-phospholanyl]benzene
• 1,2-bis((2S,5S)-2,5-diisopropylphospholan-1-yl)benzene
• (-)-1,2-BIS((2S,5S)-2,5-DIISOPROPYLPHOSPHOLANO)BENZENE
• (-)-1,2-Bis[(2S,5S)-2,5-diisopropylphospholano]benzene, Kanata purity
• (-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene (S,S)-i-Pr-DUPHOS
• 1,2-Bis[(2S,5S)-2,5-diisopropyl-1-phospholanyl]benzene, 97+%
• (-)-1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)benzene,98+%(S,S)-i-Pr-DUPHOS
• 147253-69-8
• SCHEMBL16448785
• 943848-50-8
• (S,S)-Isopropyl-DuPhos
• Phospholane, 1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2S,2'S,5S,5'S)-
• E81284
• (2S,5S)-1-{2-[(2S,5S)-2,5-bis(propan-2-yl)phospholan-1-yl]phenyl}-2,5-bis(propan-2-yl)phospholane
• AKOS030230933
• AS-73606
• (2S,5S)-1-{2-[(2S,5S)-2,5-DIISOPROPYLPHOSPHOLAN-1-YL]PHENYL}-2,5-DIISOPROPYLPHOSPHOLANE
• Phospholane,1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2S,2'S,5S,5'S)-

• MDL： MFCD02684550
• Inchi： 1S/C26H44P2/c1-17(2)21-13-14-22(18(3)4)27(21)25-11-9-10-12-26(25)28-23(19(5)6)15-16-24(28)20(7)8/h9-12,17-24H,13-16H2,1-8H3/t21-,22-,23-,24-/m0/s1
• InChI Key： RBVGOQHQBUPSGX-ZJZGAYNASA-N
• SMILES： P1(C2=CC=CC=C2P2[C@H](C(C)C)CC[C@H]2C(C)C)[C@H](C(C)C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 418.29200
• Monoisotopic Mass: 418.29182540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 26-43 °C
• PSA: 27.18000
• LogP: 7.58700
• Sensitiveness: Air Sensitive
• Specific Rotation: -85° (c 1, hexane)
• Solubility: Not determined

Phospholane,1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2S,2'S,5S,5'S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38